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Compound of Interest

Compound Name: Dmp 777

Cat. No.: B1670835 Get Quote

This guide provides comprehensive safety and logistical information for the handling and

disposal of DMP-777, a potent and selective human leukocyte elastase (HLE) inhibitor. The

following procedures are designed to ensure the safety of researchers, scientists, and drug

development professionals by minimizing exposure and mitigating potential risks.

Hazard Identification and Risk Assessment
DMP-777, also known as L-694458, is a chemical compound with the formula C31H40N4O6

and a molecular weight of 564.67 g/mol .[1][2] It is typically supplied as a powder.[3][4] Safety

data sheets (SDS) provide conflicting hazard classifications. One source classifies DMP-777 as

harmful if swallowed (Acute toxicity, Oral - Category 4) and very toxic to aquatic life with long-

lasting effects.[1] Another source states that it is not a hazardous substance or mixture.[5]

Given this discrepancy, it is imperative to handle DMP-777 with a high degree of caution,

assuming the more stringent hazard classification to be accurate.

Summary of GHS Hazard Classifications
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Hazard Statement GHS Classification Source

H302: Harmful if swallowed
Acute toxicity, Oral (Category

4)
DC Chemicals[1]

H400: Very toxic to aquatic life
Acute aquatic toxicity

(Category 1)
DC Chemicals[1]

H410: Very toxic to aquatic life

with long lasting effects

Chronic aquatic toxicity

(Category 1)
DC Chemicals[1]

Not a hazardous substance or

mixture
- MedChemExpress[5]

Precautions for safe handling include avoiding inhalation, and contact with eyes and skin, as

well as preventing dust and aerosol formation.[1] Engineering controls, such as the use of a

chemical fume hood or other appropriate exhaust ventilation, should be the primary means of

minimizing exposure.[6][7]

Recommended Personal Protective Equipment
(PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific procedures being performed. The following table outlines the recommended PPE

for handling DMP-777 in various laboratory settings.

PPE Recommendations for Handling DMP-777
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Task Recommended PPE

Weighing and transferring solid DMP-777

Primary: Nitrile gloves, safety glasses with side

shields or chemical splash goggles, and a lab

coat. Secondary: If there is a risk of dust

generation, a properly fitted NIOSH-approved

respirator (e.g., N95) should be used. Work

should be conducted in a chemical fume hood

or a ventilated balance enclosure.

Preparing solutions of DMP-777

Primary: Nitrile gloves, chemical splash goggles,

and a lab coat. Secondary: If there is a risk of

splashing, a face shield should be worn in

addition to goggles. All work should be

performed in a chemical fume hood.

Administering DMP-777 to animals

Primary: Nitrile gloves, safety glasses or

goggles, and a lab coat or disposable gown.

Secondary: Depending on the route of

administration and potential for aerosolization,

respiratory protection may be necessary.

Operational Plan: Donning and Doffing PPE
Proper donning and doffing of PPE are critical to prevent cross-contamination.

Donning Sequence:

Lab Coat/Gown: Put on a clean lab coat or disposable gown.

Respirator (if required): Perform a fit check to ensure a proper seal.

Goggles/Face Shield: Put on eye and face protection.

Gloves: Don gloves, ensuring they overlap the cuffs of the lab coat.

Doffing Sequence (to be performed in a designated area):
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Gloves: Remove gloves using a technique that avoids touching the outside of the gloves with

bare hands.

Gown/Lab Coat: Remove the gown or lab coat by rolling it inside out.

Goggles/Face Shield: Remove by handling the strap or earpieces.

Respirator (if used): Remove without touching the front of the respirator.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan
All disposable PPE contaminated with DMP-777 should be considered hazardous waste.

Gloves, disposable gowns, and other contaminated items: Place in a designated, sealed

hazardous waste container.

Empty DMP-777 containers: Dispose of in accordance with institutional and local regulations

for chemical waste.

Spills: In case of a spill, collect the spillage and dispose of the waste in an approved waste

disposal plant.[1]

Experimental Workflow and Safety Protocols
The following diagrams illustrate the decision-making process for PPE selection and the

procedural workflow for safe handling and disposal of DMP-777.
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DMP-777 Handling: PPE Selection Workflow

Risk Assessment

PPE Selection

Procedure

Disposal

Start: Handling DMP-777

Assess Task and Potential for Exposure
(e.g., weighing, preparing solution)

Skin Protection:
- Nitrile Gloves

- Lab Coat/Gown

Eye Protection:
- Safety Glasses with side shields

- Chemical Splash Goggles

Respiratory Protection:
- Is there a risk of dust or aerosol generation?

Follow Proper Donning Sequence

Use NIOSH-approved respirator (e.g., N95)

Yes

Work in a certified chemical fume hood

No

Perform Experiment in Designated Area
(e.g., fume hood)

Follow Proper Doffing Sequence

Dispose of Contaminated PPE
 as Hazardous Waste

End

Click to download full resolution via product page

Caption: Workflow for selecting and using appropriate PPE when handling DMP-777.
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DMP-777 Contaminated Waste Disposal

Waste Streams

Completion of Work with DMP-777

Properly Doff PPE to Avoid Contamination

Segregate Contaminated Waste

Disposable PPE:
- Gloves
- Gowns

- Respirator Filters

Contaminated Sharps:
- Needles
- Syringes

Liquid Waste:
- Unused Solutions

Solid Waste:
- Empty Vials

- Contaminated Labware

Place in Labeled, Leak-Proof
Hazardous Waste Container

Arrange for Hazardous Waste Pickup
(Follow Institutional Protocol)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. DMP 777|157341-41-8|MSDS [dcchemicals.com]

2. DMP 777|cas 157341-41-8|DC Chemicals [dcchemicals.com]

3. DMP 777 Datasheet DC Chemicals [dcchemicals.com]

4. apexbt.com [apexbt.com]

5. file.medchemexpress.com [file.medchemexpress.com]

6. concawe.eu [concawe.eu]

7. concawe.eu [concawe.eu]

To cite this document: BenchChem. [Essential Personal Protective Equipment (PPE)
Protocol for Handling DMP-777]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670835#personal-protective-equipment-for-
handling-dmp-777]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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